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Compound of Interest

Compound Name: AG1557

Cat. No.: B7887027

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the sterile filtering and handling of
AG1557, also known as Tyrphostin AG-1557. AG1557 is a potent inhibitor of the epidermal
growth factor receptor (EGFR) tyrosine kinase. Adherence to these protocols is crucial for
maintaining the integrity of the compound and ensuring accurate and reproducible
experimental outcomes.

Compound Information

Identifier Value

Common Name AG1557, Tyrphostin AG-1557

IUPAC Name N-(?-iodophenyl)-G,7-dimethoxyquinazo|in-4-
amine

CAS Number 189290-58-2

Molecular Formula C16H14IN302

Molecular Weight 407.21 g/mol

Quantitative Data Summary
Solubility
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The following table summarizes the known solubility of AG1557 in various solvents. It is
recommended to perform small-scale solubility tests before preparing large-volume stock

solutions.
Solvent Concentration Notes
Recommended for creating
DMSO (Dimethyl Sulfoxide) =10 mM[1] high-concentration stock
solutions.
DMF (Dimethylformamide) 1 mg/mL -
Useful for preparing working
DMSO:PBS (pH 7.2) (1:8) 0.1 mg/mL solutions with lower DMSO
concentrations.
May be suitable for specific
Ethanol 0.5 mg/mL o
applications.
Stability and Storage
Proper storage is critical to maintain the activity of AG1557.
Storage N Handling
Form Stability )
Temperature Recommendations
Store in a tightly
sealed container,
Powder -20°C > 2 years[1] )
protected from light
and moisture.
Aliquot to avoid
Stock Solution (in At least 6 months at repeated freeze-thaw
-20°C or -80°C
DMSO) -20°C cycles. Protect from

light.

Experimental Protocols
Protocol 1: Preparation of a Sterile Stock Solution
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This protocol describes the preparation of a 10 mM sterile stock solution of AG1557 in DMSO.
Materials:

e AG1557 (Tyrphostin AG-1557) powder

e Anhydrous, sterile DMSO

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

» Vortex mixer

 Sterile syringe filter (0.22 um pore size, compatible with DMSO, e.g., PTFE)

o Sterile syringe

Procedure:

e Pre-weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired
amount of AG1557 powder. For 1 mL of a 10 mM stock solution, you will need 0.40721 mg of
AG1557.

o Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the AG1557
powder.

» Vortexing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.
Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in dissolution.

» Sterile Filtering: a. Draw the AG1557 solution into a sterile syringe. b. Attach a sterile 0.22
pum syringe filter to the syringe. c. Carefully dispense the solution through the filter into a new
sterile, light-protected vial. This step removes any potential microbial contamination.

» Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in
sterile, light-protected microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution
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This protocol outlines the dilution of the sterile stock solution to a final working concentration in
cell culture media or an appropriate aqueous buffer.

Materials:

Sterile 10 mM AG1557 stock solution in DMSO

Sterile cell culture medium or desired aqueous buffer

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:
e Thawing: Thaw a single aliquot of the 10 mM AG1557 stock solution at room temperature.

 Dilution: In a sterile tube, add the required volume of the stock solution to the appropriate
volume of sterile cell culture medium or buffer. For example, to prepare 1 mL of a 10 uM
working solution, add 1 pL of the 10 mM stock solution to 999 pL of medium.

e Mixing: Gently mix the working solution by pipetting up and down or by gentle inversion.
Avoid vigorous vortexing, which can cause protein denaturation in media containing serum.

e Immediate Use: Use the freshly prepared working solution immediately for your experiments.
The final concentration of DMSO should be kept low (typically < 0.1%) to avoid solvent-
induced cellular toxicity.

Handling and Safety Precautions

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses, and chemical-resistant gloves when handling AG1557 powder and solutions.

o Containment: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, especially when working with the powder form to avoid inhalation.

» Disposal: Dispose of unused compound and contaminated materials in accordance with
local, state, and federal regulations for chemical waste.
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Visualizations

Experimental Workflow: Sterile Stock Solution
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Caption: Workflow for preparing a sterile stock solution of AG1557.

Signaling Pathway: EGFR Inhibition by AG1557

Inhibits
Autophosphorylation

Cell Proliferation,
Survival, Angiogenesis
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Caption: AG1557 inhibits EGFR autophosphorylation, blocking downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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